Cas no 2229376-12-7 (2-(3-nitro-1H-pyrazol-4-yl)acetonitrile)

• Product Name: 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile
• CAS No: 2229376-12-7
• MF: C₅H₄N₄O₂
• MW: 152.110859870911
• CID: 6008591
• PubChem ID: 165650345
• Update Time: 2025-11-01

2-(3-nitro-1H-pyrazol-4-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile
• EN300-1775180
• 2229376-12-7

• Inchi： 1S/C5H4N4O2/c6-2-1-4-3-7-8-5(4)9(10)11/h3H,1H2,(H,7,8)
• InChI Key： VDARTOBKKGWUEY-UHFFFAOYSA-N
• SMILES： [O-][N+](C1=C(C=NN1)CC#N)=O

Computed Properties

• Exact Mass: 152.03342538g/mol
• Monoisotopic Mass: 152.03342538g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 98.3Ų

Additional information on 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile

Research Brief on 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile (CAS: 2229376-12-7) in Chemical Biology and Pharmaceutical Applications

The compound 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile (CAS: 2229376-12-7) has recently emerged as a promising scaffold in medicinal chemistry and chemical biology research. This nitropyrazole derivative has attracted significant attention due to its versatile reactivity and potential pharmacological applications. Recent studies have focused on its role as a key intermediate in the synthesis of heterocyclic compounds with diverse biological activities.

Structural analysis reveals that the presence of both nitro and cyano functional groups on the pyrazole core provides multiple sites for chemical modification, making this compound particularly valuable for structure-activity relationship (SAR) studies. The electron-withdrawing nature of these substituents influences the compound's reactivity in nucleophilic substitution reactions, which has been exploited in recent synthetic methodologies.

In pharmaceutical research, 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile has shown potential as a precursor for kinase inhibitors. A 2023 study demonstrated its utility in developing selective JAK2 inhibitors, with the nitropyrazole moiety contributing to improved binding affinity and selectivity. The compound's ability to participate in [3+2] cycloaddition reactions has also been leveraged to create novel triazole-containing drug candidates.

Recent advances in synthetic chemistry have established more efficient routes to produce 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile with higher yields and purity. A 2024 publication reported a microwave-assisted synthesis method that reduces reaction times from hours to minutes while maintaining excellent yield (82-85%). These process improvements are critical for scaling up production for preclinical studies.

The compound's biological activity profile continues to be explored, with emerging evidence suggesting potential applications in anti-inflammatory and anticancer therapeutics. In vitro studies have shown that derivatives of 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile exhibit inhibitory activity against COX-2 and certain cancer cell lines, though the exact mechanism of action requires further investigation.

From a chemical biology perspective, researchers have utilized 2-(3-nitro-1H-pyrazol-4-yl)acetonitrile as a versatile building block for chemical probes. Its ability to form stable covalent bonds with biological targets has enabled the development of activity-based probes for studying enzyme function and protein-protein interactions in cellular systems.

Future research directions include exploring the compound's potential in targeted drug delivery systems and as a component of PROTACs (proteolysis targeting chimeras). The unique electronic properties of the nitropyrazole core may facilitate the design of novel therapeutic agents with improved pharmacokinetic properties.